3-Benzoyl-2-benzothiazolone

• IUPAC Name: 3-benzoyl-1,3-benzothiazol-2-one
• InChI: InChI=1S/C14H9NO2S/c16-13(10-6-2-1-3-7-10)15-11-8-4-5-9-12(11)18-14(15)17/h1-9H
• InChI Key: GKHWPLRQRJNORB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3SC2=O
• Molecular Formula: C14H9NO2S
• Molecular Weight: 255.29 g/mol

Description

3-Benzoyl-2-benzothiazolone is a chemical compound that belongs to the class of benzothiazolone derivatives. It is also known as BBTA and has gained significant attention in recent years due to its potential applications in various scientific research fields.

Scientific Research Applications

Lipid-lowering Properties

3-Benzoyl-2-benzothiazolone derivatives have been evaluated for their lipid-lowering action. Specifically, 6-benzoyl-2(3H)-benzothiazolone showed potent activity in mice models, offering a favorable comparison with fenofibrate, a standard drug for lipid lowering, without inducing liver hepatomegaly. This finding underscores its therapeutic potential in treating hypercholesterolemia (Yous et al., 2005).

Antitumor Applications

Novel 2-(4-aminophenyl)benzothiazoles, structurally related to this compound, have shown selective, potent antitumor properties. Their mechanism involves cytochrome P450 1A1 induction and transformation into active metabolites. Amino acid prodrugs of these compounds have demonstrated efficacy in preclinical models of breast and ovarian cancers, suggesting a promising avenue for clinical evaluation (Bradshaw et al., 2002).

Analgesic Activity

A series of 6-substituted 2(3H)-benzothiazolones were synthesized and evaluated as analgesic agents, with 6-benzoyl-2(3H)-benzothiazolone among them exhibiting potent analgesic activity in vivo. This compound was found to act peripherally by inhibiting the cyclo-oxygenase pathway and promoting the release of an opioid peptide, indicating its utility as a new type of antinociceptive agent (Yous et al., 2001).

Heterocyclic Scaffold Applications

Benzothiazole derivatives, including this compound, serve as versatile scaffolds in medicinal chemistry. They have been identified for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. The structural simplicity of these compounds, coupled with their ease of synthesis, allows for the development of chemical libraries that could lead to new chemical entities targeting various diseases (Kamal et al., 2015).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of benzothiazole derivatives highlight their significance in creating biologically active compounds. Studies involving the condensation of this compound with other compounds have led to the development of new molecules with potential antibacterial and antifungal activities, indicating the versatility and utility of the benzothiazole scaffold in the design of pharmacological probes (Pejchal et al., 2015).

Mechanism of Action

Target of Action

Benzothiazole derivatives are known to interact with a wide range of biological targets due to their highly pharmaceutical and biological activity .

Mode of Action

The mode of action of 3-Benzoyl-2-benzothiazolone involves its interaction with these targets, leading to various biological effects

Biochemical Pathways

This compound likely affects multiple biochemical pathways due to its broad range of biological activity

Result of Action

Benzothiazole derivatives are known to have a wide range of biological activities, including anti-cancer, anti-bacterial, anti-fungal, anti-oxidant, anti-microbial, anti-proliferative, anti-convulsant, and many others .

Safety and Hazards

Specific safety data sheets (SDS) for 3-Benzoyl-2-benzothiazolone can provide detailed information about its safety and hazards.

Future Directions

The future development trend and prospect of the synthesis of benzothiazoles were anticipated in a review paper. This study gives a current precis of research on the fabrication of 2-arylbenzothiazoles through different synthetic pathways and shall be helpful for researchers and scientists who are working in this field to make more potent biologically active benzothiazole-based drugs.

Biochemical Analysis

Biochemical Properties

Benzothiazolone derivatives have been shown to interact with various enzymes, proteins, and other biomolecules

Cellular Effects

It is known that benzothiazolone derivatives can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Benzothiazolone derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .